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Compound of Interest

Compound Name: Isobutyl acetoacetate

Cat. No.: B046460 Get Quote

This guide provides a comprehensive overview of the key physical properties of isobutyl
acetoacetate, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in drug development who require precise and reliable data for their work.

This document outlines the experimentally determined values for these properties, details the

methodologies for their measurement, and presents logical workflows for these experimental

procedures.

Physical Properties of Isobutyl Acetoacetate
Isobutyl acetoacetate, also known as 2-methylpropyl 3-oxobutanoate, is a colorless liquid with

a sweet, fruity, brandy-like odor.[1][2] It is utilized as a flavoring agent and as an intermediate in

the production of pharmaceuticals.[2]

Quantitative Data
The boiling point and density of isobutyl acetoacetate have been determined under various

conditions. The following tables summarize these findings for easy reference and comparison.

Table 1: Boiling Point of Isobutyl Acetoacetate
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Boiling Point (°C) Pressure (mmHg) Source

196.0 760 PubChem[1]

199.4 760 LookChem[3]

100 22
lifechem pharma[4], Sigma-

Aldrich[5], ChemicalBook[6][7]

84.5 11 ECHEMI[2]

Table 2: Density of Isobutyl Acetoacetate

Density (g/cm³) Temperature (°C) Source

0.9697 25 ECHEMI[2]

0.98 25
lifechem pharma[4], Sigma-

Aldrich[5]

0.979 Not Specified LookChem[3]

Experimental Protocols
The accurate determination of physical properties such as boiling point and density is

fundamental in chemical research. The following sections detail the standard methodologies for

these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] This property is a crucial indicator of purity. Several methods can be employed for

its determination.

1. Micro Boiling Point Determination (Capillary Method):

This method is suitable when only a small sample of the liquid is available.
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Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),

thermometer, small test tube, and a capillary tube sealed at one end.[9][10][11]

Procedure:

A small amount of the liquid is placed in the small test tube.

The capillary tube is inverted and placed inside the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer and immersed in the heating bath (Thiele tube

or oil bath).

The bath is heated slowly and stirred to ensure uniform temperature distribution.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.[10][12]

2. Simple Distillation Method:

This method is used when a larger volume of the liquid is available and also serves to purify

the liquid.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating source.

[8]

Procedure:

The liquid is placed in the distillation flask along with boiling chips to ensure smooth

boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.
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The liquid is heated, and the temperature is recorded when the vapor condensation rate is

steady and the temperature reading is stable. This stable temperature is the boiling point.

[11]

Determination of Density
Density is the mass of a substance per unit volume.

1. Using a Graduated Cylinder and Balance:

This is a straightforward method for determining density.

Apparatus: Graduated cylinder and an electronic balance.[13][14]

Procedure:

The mass of a clean, dry graduated cylinder is measured using the electronic balance.

A known volume of the liquid is added to the graduated cylinder. The volume is read from

the bottom of the meniscus.

The mass of the graduated cylinder with the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

The density is calculated by dividing the mass of the liquid by its volume.[13][14] For

improved accuracy, multiple measurements can be taken and averaged.[14]

2. Using a Pycnometer (Density Bottle):

This method provides more accurate results.

Apparatus: A pycnometer (a small glass flask with a fitted glass stopper with a capillary tube)

and an electronic balance.

Procedure:

The mass of the clean, dry, and empty pycnometer is determined.
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The pycnometer is filled with the liquid, and the stopper is inserted, allowing excess liquid

to exit through the capillary. The outside is wiped dry.

The mass of the filled pycnometer is measured.

The mass of the liquid is determined by subtraction.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density (e.g., distilled water).

The density of the sample liquid is then calculated.

Visualizations
Experimental Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.

Capillary Method

Distillation Method

Place Sample in Test Tube Insert Inverted Capillary Attach to Thermometer & Immerse in Bath Heat Slowly Observe Bubble Stream Stop Heating Record Temperature at Liquid Entry

Fill Distillation Flask Assemble Apparatus Heat to Boiling Record Stable Vapor Temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Graduated Cylinder Method

Pycnometer Method

Weigh Empty Cylinder (m1) Add Known Volume of Liquid (V) Weigh Filled Cylinder (m2) Calculate Mass (m = m2 - m1) Calculate Density (ρ = m/V)

Weigh Empty Pycnometer Fill with Liquid & Weigh Determine Liquid Mass
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Click to download full resolution via product page

Caption: Workflow for Density Determination.

Logical Relationship Diagram
The physical properties of a substance are influenced by several factors. The following diagram

illustrates the key relationships affecting boiling point and density.

Physical Properties
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Caption: Factors Influencing Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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